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Esmolol Dimer Esmolol Dimer
Brand Name: Vulcanchem
CAS No.: 98903-89-0
VCID: VC0057673
InChI: InChI=1S/C31H46N2O7/c1-22(2)32-18-26(34)20-39-28-12-6-24(7-13-28)10-16-30(36)33(23(3)4)19-27(35)21-40-29-14-8-25(9-15-29)11-17-31(37)38-5/h6-9,12-15,22-23,26-27,32,34-35H,10-11,16-21H2,1-5H3
SMILES: CC(C)NCC(COC1=CC=C(C=C1)CCC(=O)N(CC(COC2=CC=C(C=C2)CCC(=O)OC)O)C(C)C)O
Molecular Formula: C31H46N2O7
Molecular Weight: 558.716

Esmolol Dimer

CAS No.: 98903-89-0

Reference Standards

VCID: VC0057673

Molecular Formula: C31H46N2O7

Molecular Weight: 558.716

Esmolol Dimer - 98903-89-0

CAS No. 98903-89-0
Product Name Esmolol Dimer
Molecular Formula C31H46N2O7
Molecular Weight 558.716
IUPAC Name methyl 3-[4-[2-hydroxy-3-[3-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]propanoyl-propan-2-ylamino]propoxy]phenyl]propanoate
Standard InChI InChI=1S/C31H46N2O7/c1-22(2)32-18-26(34)20-39-28-12-6-24(7-13-28)10-16-30(36)33(23(3)4)19-27(35)21-40-29-14-8-25(9-15-29)11-17-31(37)38-5/h6-9,12-15,22-23,26-27,32,34-35H,10-11,16-21H2,1-5H3
Standard InChIKey JBMBZZIIOOLKLA-UHFFFAOYSA-N
SMILES CC(C)NCC(COC1=CC=C(C=C1)CCC(=O)N(CC(COC2=CC=C(C=C2)CCC(=O)OC)O)C(C)C)O
Synonyms 4-[2-hydroxy-3-[[3-[4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]phenyl]-1-oxopropyl](1-methylethyl)amino]propoxy]-benzenepropanoic Acid Methyl Ester
PubChem Compound 71587371
Last Modified Nov 12 2021
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